Cas no 518022-01-0 (2-(2-methylpropyl)-1,3-dioxo-N-(pyridin-3-yl)methyl-2,3-dihydro-1H-isoindole-5-carboxamide)

• Product name: 2-(2-methylpropyl)-1,3-dioxo-N-(pyridin-3-yl)methyl-2,3-dihydro-1H-isoindole-5-carboxamide
• CAS No: 518022-01-0
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• MDL: MFCD03780562
• CID: 5570313
• PubChem ID: 976582

2-(2-methylpropyl)-1,3-dioxo-N-(pyridin-3-yl)methyl-2,3-dihydro-1H-isoindole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropyl)-1,3-dioxo-N-(pyridin-3-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide
• 1H-Isoindole-5-carboxamide, 2,3-dihydro-2-(2-methylpropyl)-1,3-dioxo-N-(3-pyridinylmethyl)-
• 2-(2-methylpropyl)-1,3-dioxo-N-(pyridin-3-yl)methyl-2,3-dihydro-1H-isoindole-5-carboxamide

• MDL： MFCD03780562
• Inchi： 1S/C19H19N3O3/c1-12(2)11-22-18(24)15-6-5-14(8-16(15)19(22)25)17(23)21-10-13-4-3-7-20-9-13/h3-9,12H,10-11H2,1-2H3,(H,21,23)
• InChI Key： OQWLHHGZBIFWSC-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(C(NCC3=CC=CN=C3)=O)C=C2)C(=O)N1CC(C)C

Additional information on 2-(2-methylpropyl)-1,3-dioxo-N-(pyridin-3-yl)methyl-2,3-dihydro-1H-isoindole-5-carboxamide

Research Brief on 2-(2-methylpropyl)-1,3-dioxo-N-(pyridin-3-yl)methyl-2,3-dihydro-1H-isoindole-5-carboxamide (CAS: 518022-01-0)

In recent years, the compound 2-(2-methylpropyl)-1,3-dioxo-N-(pyridin-3-yl)methyl-2,3-dihydro-1H-isoindole-5-carboxamide (CAS: 518022-01-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole-1,3-dione core and pyridinylmethyl carboxamide moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One key area of investigation is its role as a selective inhibitor of specific kinases involved in inflammatory and oncogenic pathways. Preliminary in vitro and in vivo data suggest that 518022-01-0 exhibits high binding affinity and selectivity, making it a viable candidate for further drug development. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to characterize its interactions with target proteins.

Another notable aspect of this research is the exploration of the compound's pharmacokinetic profile. Studies have demonstrated favorable absorption and distribution properties, although challenges related to metabolic stability and clearance rates remain to be addressed. Structural modifications, including the introduction of substituents on the pyridine ring, are currently being investigated to optimize these parameters.

In addition to its therapeutic potential, 518022-01-0 has also been utilized as a chemical probe to study biological pathways. Its ability to selectively bind and modulate specific targets has provided valuable insights into disease mechanisms, particularly in the context of cancer and autoimmune disorders. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these findings into clinical applications.

Despite these advancements, several challenges persist. The synthesis of 2-(2-methylpropyl)-1,3-dioxo-N-(pyridin-3-yl)methyl-2,3-dihydro-1H-isoindole-5-carboxamide remains complex, requiring multi-step processes with stringent purification protocols. Furthermore, the need for comprehensive toxicity studies and formulation optimization highlights the gaps that must be bridged before clinical trials can commence.

In conclusion, the ongoing research on 518022-01-0 underscores its potential as a versatile tool in chemical biology and a promising lead compound in drug discovery. Continued efforts to refine its properties and expand its applications are expected to yield significant contributions to the field. Future studies should focus on addressing the current limitations while exploring novel therapeutic avenues for this intriguing molecule.